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Compound of Interest

Compound Name: CCT129957

Cat. No.: B15578172

For laboratory professionals engaged in research and drug development, the proper handling
and disposal of chemical compounds are paramount to ensuring a safe and compliant
laboratory environment. This guide provides essential safety and logistical information for the
proper disposal of CCT129957, a potent phospholipase C-y (PLC-y) inhibitor.

Quantitative Data Summary

While specific disposal parameters for CCT129957 are not readily available, its known
chemical and physical properties are crucial for safe handling and waste management.

Property Value Source
Chemical Formula C19H22N40 MedchemExpress
Molecular Weight 322.41 MedchemExpress
Appearance A solid MedchemExpress
ICso0 ~3 UM for PLC-y [1]

Storage (Stock Solution) "80°C for 6 months; -20°C for 1 [1]

month
Solubility Soluble in DMSO [1]

Immediate Safety and Handling Precautions
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Before handling CCT129957, it is crucial to adhere to standard laboratory safety protocols.

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, chemical-resistant gloves, and a lab coat.

» Avoid Contamination: Prevent contact with skin and eyes. Avoid the formation of dust and
aerosols. In case of accidental contact, immediately flush the affected area with copious
amounts of water.

» Spill Management: In the event of a spill, avoid generating dust. Use an inert absorbent
material to contain the spill, then collect it in a sealed container for proper disposal as
hazardous waste. Do not let the product enter drains.

Step-by-Step Disposal Procedures

The proper disposal of CCT129957 and associated waste is critical and must be performed in
accordance with institutional and local regulations. The following steps provide a general
framework for disposal.

1. Unused or Expired Compound:
e Solid CCT129957 should be disposed of in its original, clearly labeled container.

« If the original container is not available, use a new, sealable container and label it clearly with
the full chemical name ("CCT129957") and any known hazard information.

e This container must be designated as hazardous waste. Contact your institution's
Environmental Health and Safety (EHS) office for pickup and disposal by a licensed
hazardous waste contractor.

2. Liquid Waste (Solutions):

¢ Solutions of CCT129957, typically in solvents like DMSO, must be collected in a dedicated,
sealed, and chemically compatible waste container.[2]

e The container must be clearly labeled as "Hazardous Waste" and include the chemical name
and the solvent used.[2]
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e Never pour solutions containing CCT129957 down the drain.[2]
3. Contaminated Labware:

o Disposable items such as pipette tips, gloves, and vials that have come into contact with
CCT129957 should be collected in a designated hazardous waste bag or container.[2]

o For heavily contaminated items, treat them as hazardous solid waste.

4. Empty Containers:

» Thoroughly rinse empty containers that held CCT129957 three times with a suitable solvent.
e The rinsate should be collected and disposed of as liquid hazardous waste.

 After rinsing, the container can be disposed of as non-hazardous waste, in accordance with
your institution's guidelines.

Experimental Protocol Waste Management

When CCT129957 is used in experimental protocols, all resulting waste must be managed
appropriately.

o Cell Culture Media: Any cell culture media containing CCT129957 must be collected and
treated as liquid hazardous waste.

» Contaminated Consumables: All consumables, including multi-well plates, pipette tips, and
tubes, that have been in contact with CCT129957 should be disposed of in a designated
hazardous waste container.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of CCT129957.
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Caption: Workflow for the proper disposal of CCT129957.

It is imperative for all laboratory personnel to be trained on these procedures and to consult
their institution's specific EHS guidelines before handling or disposing of CCT129957.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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